Cas no 67333-41-9 (Methyl 2-(thiophen-2-yl)propanoate)

• Product Name: Methyl 2-(thiophen-2-yl)propanoate
• CAS No: 67333-41-9
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 5520695
• PubChem ID: 12819459
• Update Time: 2025-07-20

Methyl 2-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(thiophen-2-yl)propanoate
• 2-Thiopheneacetic acid, α-methyl-, methyl ester
• FASSXLPWQJKPFP-UHFFFAOYSA-N
• EN300-1138061
• methyl alpha-(alpha-thienyl)propionate
• methyl2-(thiophen-2-yl)propanoate
• methyl 2-thiophen-2-ylpropanoate
• SCHEMBL2370589
• 67333-41-9
• CS-0275328
• AKOS011682284
• methyl alpha-(2-thienyl)propionate
• F83474
• Methyl 2-(thiophen-2-yl)propanoate

• Inchi： 1S/C8H10O2S/c1-6(8(9)10-2)7-4-3-5-11-7/h3-6H,1-2H3
• InChI Key： FASSXLPWQJKPFP-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(C)C(=O)OC

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 221.5±15.0 °C(Predicted)

Additional information on Methyl 2-(thiophen-2-yl)propanoate

Methyl 2-(Thiophen-2-yl)propanoate: A Comprehensive Overview

Methyl 2-(thiophen-2-yl)propanoate (CAS No. 67333-41-9) is a versatile organic compound with a unique structure that combines a thiophene ring and a methyl ester group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 2-(thiophen-2-yl)propanoate.

Chemical Structure and Properties

Methyl 2-(thiophen-2-yl)propanoate is characterized by its molecular formula C₉H₁₀O₂S, with a molecular weight of approximately 186.23 g/mol. The compound features a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and a methyl ester group attached to a propionic acid derivative. The presence of these functional groups imparts unique chemical properties to the molecule, such as high stability and reactivity in various chemical reactions.

The physical properties of Methyl 2-(thiophen-2-yl)propanoate include its appearance as a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 180°C at atmospheric pressure, making it suitable for use in various synthetic processes without significant thermal degradation.

Synthesis Methods

The synthesis of Methyl 2-(thiophen-2-yl)propanoate can be achieved through several routes, each with its own advantages and limitations. One of the most common methods involves the esterification of 2-thiophenylpropionic acid with methanol in the presence of an acid catalyst. This reaction typically proceeds via the Fischer esterification mechanism:

            CH3COOH + CH3OH → CH3C(O)OCH3 + H2O
        

In this process, the carboxylic acid group of 2-thiophenylpropionic acid reacts with methanol to form the methyl ester and water as a byproduct. The reaction is usually carried out at elevated temperatures (60-80°C) to ensure complete conversion and minimize side reactions.

An alternative synthetic route involves the coupling of thiophene with an appropriate propionyl chloride or anhydride followed by methanolysis to form the desired ester. This method offers higher yields and purity but may require more stringent reaction conditions.

Applications in Pharmaceuticals and Materials Science

Methyl 2-(thiophen-2-yl)propanoate has shown promise in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have reported that derivatives of Methyl 2-(thiophen-2-yl)propanoate exhibit potent anti-inflammatory properties, making them potential candidates for treating inflammatory disorders such as rheumatoid arthritis.

In materials science, Methyl 2-(thiophen-2-yl)propanoate has been utilized as a building block for designing advanced polymers and coatings. Its thiophene moiety provides excellent electronic properties, while the ester group enhances solubility and processability. A study published in the Journal of Polymer Science demonstrated that copolymers containing Methyl 2-(thiophen-2-yl)propanoate units exhibited enhanced thermal stability and mechanical strength compared to conventional polymers.

Recent Research Advancements

The ongoing research on Methyl 2-(thiophen-2-yl)propanoate continues to uncover new applications and improve existing methodologies. A notable study conducted by researchers at Harvard University investigated the use of this compound as a ligand in metal-catalyzed reactions. The results showed that Methyl 2-(thiophen-2-yl)propanoate-based ligands significantly enhanced the catalytic activity and selectivity in cross-coupling reactions, opening new avenues for efficient synthesis of complex organic molecules.

In another study published in Angewandte Chemie, scientists explored the photophysical properties of derivatives containing the thiophene moiety found in Methyl 2-(thiophen-2-yl)propanoate. The research revealed that these derivatives exhibited strong fluorescence emissions under UV light, making them suitable for use in fluorescent probes and sensors.

Safety Considerations and Handling Guidelines

Methyl 2-(thiophen-2-yl)propanoate,safety precautions should be strictly followed to ensure a safe working environment. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during handling to prevent skin contact and inhalation.

In case of accidental exposure, immediate first aid measures should be taken. If skin contact occurs, wash the affected area thoroughly with soap and water. In case of inhalation, move to fresh air immediately and seek medical attention if symptoms persist.

Conclusion

Methyl 2-(thiophen-2-yl)propanoate (CAS No. 67333-41-9) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure provides valuable properties that make it an attractive candidate for various research endeavors. As ongoing studies continue to uncover new possibilities, the future prospects for this compound appear promising.